Cas no 2227916-03-0 ((3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid
• CAS No: 2227916-03-0
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 6069794
• PubChem ID: 165670770
• Update Time: 2025-05-25

(3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid
• 2227916-03-0
• EN300-1793407

• Inchi： 1S/C9H8FNO5/c10-5-1-2-7(11(15)16)6(3-5)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)/t8-/m1/s1
• InChI Key： LEYUTAQOGIOZOR-MRVPVSSYSA-N
• SMILES： FC1C=CC(=C(C=1)[C@@H](CC(=O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.03865052g/mol
• Monoisotopic Mass: 229.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Additional information on (3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid (CAS No. 2227916-03-0)

(3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid (CAS No. 2227916-03-0) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound features a fluorinated nitrophenyl group attached to a hydroxypropanoic acid backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The growing interest in fluorinated compounds and nitrophenyl derivatives stems from their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring CAS No. 2227916-03-0 for its potential applications in precision medicine and targeted therapy. Recent studies highlight its role in modulating oxidative stress responses, a hot topic in aging and neurodegenerative disease research. This aligns with the surge in searches for "fluorinated drug intermediates" and "nitrophenyl-based therapeutics" across scientific databases.

From a synthetic chemistry perspective, (3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid exemplifies the convergence of asymmetric synthesis and green chemistry. Its production often involves enantioselective catalysis, a technique widely discussed in AI-driven drug design forums. The compound’s chiral purity is critical for ensuring pharmacological efficacy, a concern frequently raised in FDA approval processes for small-molecule drugs.

Analytical characterization of CAS No. 2227916-03-0 typically employs advanced techniques like HPLC-MS and NMR spectroscopy, addressing the demand for reliable quality control in pharmaceutical manufacturing. Industry professionals often search for "HPLC methods for nitrophenyl analysis" or "chiral separation techniques," reflecting the compound’s technical relevance. Furthermore, its stability under various pH conditions makes it a candidate for formulation optimization studies.

In the context of sustainability, researchers are investigating eco-friendly routes to synthesize (3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid, such as biocatalysis or flow chemistry. These methods reduce waste and energy consumption, aligning with global trends toward green pharmaceuticals. The compound’s nitro group also offers versatility for further functionalization, a feature highlighted in patents exploring prodrug development.

As the scientific community prioritizes structure-activity relationship (SAR) studies, CAS No. 2227916-03-0 serves as a scaffold for designing novel inhibitors or agonists. Its fluorine atom enhances binding affinity to biological targets, a principle leveraged in cancer immunotherapy and antiviral drug research. Online queries like "role of fluorine in drug design" underscore this intersection of chemistry and biology.

In summary, (3R)-3-(5-fluoro-2-nitrophenyl)-3-hydroxypropanoic acid represents a multifaceted tool for modern drug development. Its applications span from medicinal chemistry to process optimization, resonating with both academic and industrial audiences. By addressing current search trends and scientific advancements, this overview emphasizes the compound’s relevance in a rapidly evolving life sciences landscape.